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Compound of Interest

3-[(4-Methylpiperazin-1-
Compound Name:
yl)methyllaniline

Cat. No.: B170485

Technical Guide: 3-[(4-Methylpiperazin-1-
yl)methyl]aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
3-[(4-Methylpiperazin-1-yl)methyl]aniline, a key intermediate in pharmaceutical synthesis.

Chemical Identity and Properties

3-[(4-Methylpiperazin-1-yl)methyl]aniline is a substituted aniline derivative. Its unique
structure makes it a valuable building block in the development of therapeutic agents,
particularly in the field of neuropharmacology.[1]

Table 1: Physicochemical Properties of 3-[(4-Methylpiperazin-1-yl)methyl]aniline
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Property Value Source
Molecular Formula C12H19Ns [1112][3]
Molecular Weight 205.3 g/mol [1][3]
Monoisotopic Mass 205.1579 Da [2]
CAS Number 198281-55-9 [1][3]
Appearance Almost white powder [1]
Melting Point 70-75 °C [1]
Boiling Point (Predicted) 334.8+27.0°C [3]
Density (Predicted) 1.085 + 0.06 g/cm?3 [3]

pKa (Predicted) 7.61+£0.10 [3]
Purity > 95% (NMR) [1]

Molecular Structure

The structure of 3-[(4-Methylpiperazin-1-yl)methyl]aniline consists of an aniline ring
substituted at the meta position with a methylpiperazinyl-methyl group. This combination of a
basic piperazine ring and an aromatic amine is crucial for its utility in medicinal chemistry.

Figure 1: 2D Chemical Structure of 3-[(4-Methylpiperazin-1-yl)methyl]aniline.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-[(4-Methylpiperazin-1-
yl)methyl]aniline are proprietary to various chemical suppliers and are not publicly available in
comprehensive detail. However, a general synthetic approach involves the reaction of 3-
aminobenzyl chloride with 1-methylpiperazine. Purity is typically assessed using Nuclear
Magnetic Resonance (NMR) spectroscopy.[1]

Applications in Research and Development
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This compound is a crucial intermediate in the synthesis of a variety of pharmaceutical agents.
[1] Its primary applications include:

» Neuropharmacology: It serves as a scaffold for developing drugs targeting neurological
disorders.[1]

» Enzyme Inhibition and Receptor Binding Studies: The molecule is utilized in biochemical
research to investigate cellular mechanisms and identify potential therapeutic targets.[1]

» Material Science: It finds use in the formulation of advanced polymers and coatings.[1]

Safety and Handling

Store at 0-8 °C.[1] Standard laboratory safety protocols should be followed when handling this
compound. This includes the use of personal protective equipment such as gloves, lab coats,
and safety glasses. Avoid inhalation of dust and direct contact with skin and eyes. For detailed
safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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